Cas no 19926-22-8 (Benz[a]anthracene-7,12-dicarboxaldehyde)

Benz[a]anthracene-7,12-dicarboxaldehyde structure
19926-22-8 structure
Product Name:Benz[a]anthracene-7,12-dicarboxaldehyde
CAS No:19926-22-8
MF:C20H12O2
MW:284.308085441589
CID:158267
PubChem ID:146677
Update Time:2025-04-19

Benz[a]anthracene-7,12-dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene-7,12-dicarboxaldehyde
    • benzo[a]anthracene-7,12-dicarbaldehyde
    • 7.12-Diformyl-benz<a>anthracen
    • Tetraphene-7,12-dicarbaldehyde
    • Benz[a]anthracene-7,12-dicarbaldehyde
    • 19926-22-8
    • VUJRBHIBORKESK-UHFFFAOYSA-N
    • SCHEMBL11483782
    • 7,12-Diformylbenz(a)anthracene
    • DTXSID80173706
    • BRN 1980374
    • 7,12-Benz[a]anthracene dicarboxaldehyde
    • Benz(a)anthracene-7,12-dicarboxaldehyde
    • Inchi: 1S/C20H12O2/c21-11-18-15-7-3-4-8-16(15)19(12-22)20-14-6-2-1-5-13(14)9-10-17(18)20/h1-12H
    • InChI Key: VUJRBHIBORKESK-UHFFFAOYSA-N
    • SMILES: O=CC1C2C=CC=CC=2C(C=O)=C2C=CC3C=CC=CC=3C2=1

Computed Properties

  • Exact Mass: 284.08400
  • Monoisotopic Mass: 284.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.1412 (rough estimate)
  • Boiling Point: 386.8°C (rough estimate)
  • Flash Point: 204.1°C
  • Refractive Index: 1.6440 (estimate)
  • PSA: 34.14000
  • LogP: 4.77120

Benz[a]anthracene-7,12-dicarboxaldehyde Security Information

  • Storage Condition:Ventilation and low temperature drying
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